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Compound of Interest

Compound Name: 2-Hydroxy-4-phenylthiazole

Cat. No.: B186841 Get Quote

Abstract: The 2-hydroxy-4-phenylthiazole scaffold is a privileged heterocyclic motif in

medicinal chemistry, valued as a versatile building block for synthesizing diverse bioactive

molecules.[1] Its derivatives have demonstrated a broad spectrum of pharmacological

activities, including antifungal, anti-inflammatory, anticancer, and enzyme inhibitory properties.

These notes provide an overview of its key therapeutic applications, supported by quantitative

data, detailed experimental protocols, and diagrams illustrating mechanisms and workflows.

Core Structure and Tautomerism
2-Hydroxy-4-phenylthiazole exists in equilibrium with its tautomeric form, 4-phenylthiazol-

2(3H)-one. This tautomerism is a critical feature influencing its chemical reactivity and

interaction with biological targets. The hydroxyl group enhances solubility, a favorable property

for drug development.[1]
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General Synthesis Workflow

Start Materials:
- Acetophenone

- Thiourea
- Iodine

1. Combine Acetophenone, Thiourea,
and Iodine in a round-bottom flask.

2. Reflux the mixture.
(e.g., in methanol for 7-12 hours)

3. Cool the reaction mixture
to room temperature.

4. Wash with a solvent like diethyl ether
to remove unreacted starting materials.

5. Add aqueous base (e.g., NH4OH)
 to precipitate the product.

6. Collect the crude solid product
 by filtration.

7. Recrystallize the solid from a suitable
solvent (e.g., methanol) to purify.

Final Product:
2-Amino-4-phenylthiazole
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MIC Assay Workflow

Start:
- Test Compound
- Fungal Inoculum

- 96-well plate

1. Prepare a stock solution of the
test compound in DMSO.

2. Perform 2-fold serial dilutions of the
compound across a 96-well plate

using growth medium (e.g., RPMI).

3. Prepare and add a standardized fungal
inoculum to each well.

4. Include controls:
- Positive (fungus + medium)

- Negative (medium only)
- Drug control (e.g., Fluconazole)

5. Incubate the plate at 35-37°C
for 24-48 hours.

6. Visually or spectrophotometrically determine
the lowest concentration that inhibits

visible fungal growth.

Result:
Minimum Inhibitory

Concentration (MIC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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